Cas no 1487077-63-3 (2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol)

• Product Name: 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol
• CAS No: 1487077-63-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6424943
• PubChem ID: 65051463
• Update Time: 2025-06-08

2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol
• Ethanol, 2-[[1-(aminomethyl)-3-methylcyclopentyl]oxy]-
• 2-((1-(Aminomethyl)-3-methylcyclopentyl)oxy)ethan-1-ol
• EN300-1179026
• AKOS014383897
• 2-{[1-(aminomethyl)-3-methylcyclopentyl]oxy}ethan-1-ol
• CS-0355586
• 1487077-63-3

• Inchi： 1S/C9H19NO2/c1-8-2-3-9(6-8,7-10)12-5-4-11/h8,11H,2-7,10H2,1H3
• InChI Key： GOKJPUIYIYGPBN-UHFFFAOYSA-N
• SMILES： C(O)COC1(CN)CCC(C)C1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 280.5±10.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)

Additional information on 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol

Introduction to 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol (CAS No. 1487077-63-3)

2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1487077-63-3, this molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound consists of an ethanol backbone substituted with a cyclopentyl group linked to an amine-bearing ethyl chain, making it a versatile intermediate for synthesizing more complex molecules.

The structural motif of 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol incorporates several key functional groups that contribute to its reactivity and utility. The primary amine group (–NH₂) at the terminal position of the ethyl chain provides a site for further derivatization, such as formation of ureas, amides, or imines. Additionally, the cyclopentyl ring introduces steric and electronic effects that can influence the compound's interactions with biological targets. The presence of a methyl substituent on the cyclopentyl ring further modulates these effects, making the molecule a promising candidate for medicinal chemistry investigations.

In recent years, there has been growing interest in developing small molecules with scaffolds that mimic natural products or known bioactive compounds. The structural framework of 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol aligns well with this trend, as it combines elements that are frequently observed in pharmacologically active agents. For instance, the cyclopentyl group is a common feature in many drugs due to its ability to enhance oral bioavailability and metabolic stability. The amine-bearing ethyl chain provides a handle for further functionalization, allowing chemists to explore diverse chemical space.

One of the most compelling aspects of 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol is its potential as a building block for drug discovery. Researchers have utilized similar molecular scaffolds in the development of inhibitors targeting enzymes involved in cancer metabolism, inflammation, and infectious diseases. The compound's ability to serve as a precursor for more complex molecules makes it valuable for high-throughput screening campaigns and rational drug design approaches. By modifying the substituents on the cyclopentyl ring or the amine group, chemists can generate libraries of derivatives with tailored properties.

Recent advances in computational chemistry have further enhanced the utility of 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol in drug design. Molecular modeling studies have shown that this compound can interact with various biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. These insights have guided the synthesis of novel analogs with improved binding affinities and selectivity. For example, computational predictions have been used to optimize the placement of polar functional groups around the cyclopentyl ring, thereby enhancing interactions with specific protein pockets.

The synthesis of 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol presents an interesting challenge for organic chemists due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to achieve high yields and enantiopurity. However, recent methodological developments have made it possible to construct this molecule more efficiently using transition-metal-catalyzed reactions or biocatalytic approaches. These innovations have not only simplified the synthetic process but also reduced costs associated with producing large quantities of the compound.

The pharmaceutical industry has shown particular interest in derivatives of 2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol due to their potential therapeutic applications. Researchers are currently exploring its use as a precursor for kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. Additionally, the compound's structural features make it a candidate for developing antiviral agents by targeting viral proteases or polymerases. Preliminary studies have demonstrated promising results in vitro, suggesting that further investigation is warranted.

In conclusion,2-{1-(aminomethyl)-3-methylcyclopentyloxy}ethan-1-ol (CAS No. 1487077-63-3) represents a valuable asset in modern drug discovery efforts. Its unique structural features and reactivity make it a versatile intermediate for synthesizing biologically active molecules. With ongoing research focused on optimizing its synthesis and exploring new applications, this compound is poised to play an important role in future pharmaceutical developments.